Cas no 57210-34-1 (Basic Orange 33)

• Product Name: Basic Orange 33
• CAS No: 57210-34-1
• MF: C₁₉H₂₆ClN₅O₂
• MW: 391.895042896271
• CID: 374857
• PubChem ID: 92707
• Update Time: 2025-04-19

Basic Orange 33 Chemical and Physical Properties

Names and Identifiers

• Basic Orange 33
• [2-[ethyl[4-[(4-nitrophenyl)azo]phenyl]amino]ethyl]trimethylammonium chloride
• CATIONIC ORANGE R
• Cationic Orange RN
• Einecs 260-623-0
• Ethanaminium,2-(ethyl(4-((4-nitrophenyl)azo)phenyl)amino)-N,N,N-trimethyl-,chloride
• Ethanaminium,2-(ethyl(4-(2-(4-nitrophenyl)diazenyl)phenyl)amino)-N,N,N-trimethyl-,chloride (1:1)
• Ethanaminium,2-[ethyl[4-[(4-nitrophenyl)azo]phenyl]aminol-N,N,N-trimethyl-chloride]
• Rifa Cationic Orange 3R.
• (2-(Ethyl(4-((4-nitrophenyl)azo)phenyl)amino)ethyl)trimethylammonium chloride
• Ethanaminium, 2-[ethyl[4-[(4-nitrophenyl)azo]phenyl]amino]-N,N,N-trimethyl-, chloride
• 57210-34-1
• NS00020945
• Ethanaminium, 2-(ethyl(4-((4-nitrophenyl)azo)phenyl)amino)-N,N,N-trimethyl-, chloride
• Ethanaminium, 2-(ethyl(4-(2-(4-nitrophenyl)diazenyl)phenyl)amino)-N,N,N-trimethyl-, chloride (1:1)
• DTXSID50884695
• NS00086371
• Ethanaminium, 2-[ethyl[4-[2-(4-nitrophenyl)diazenyl]phenyl]amino]-N,N,N-trimethyl-, chloride (1:1)
• DTXSID50275903

• Inchi： 1S/C19H26N5O2.ClH/c1-5-22(14-15-24(2,3)4)18-10-6-16(7-11-18)20-21-17-8-12-19(13-9-17)23(25)26;/h6-13H,5,14-15H2,1-4H3;1H/q+1;/p-1/b21-20+;
• InChI Key： CDXPPAZRPFJAIY-ANVLNOONSA-M
• SMILES： [Cl-].[O-][N+](C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N(CC)CC[N+](C)(C)C)=O

Computed Properties

• Exact Mass: 391.17800
• Monoisotopic Mass: 391.1775028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 456
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• PSA: 73.78000
• LogP: 2.06990